(E)-2-cyano-N-(furan-2-ylmethyl)-3-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(furan-2-ylmethyl)-3-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide
• InChI: InChI=1S/C20H19N3O3/c1-14-9-16(15(2)23(14)13-19-6-4-8-26-19)10-17(11-21)20(24)22-12-18-5-3-7-25-18/h3-10H,12-13H2,1-2H3,(H,22,24)/b17-10+
• InChI Key: ZYTYPLOJPUVFPB-LICLKQGHSA-N
• Canonical SMILES: CC1=CC(=C(N1CC2=CC=CO2)C)C=C(C#N)C(=O)NCC3=CC=CO3
• Isomeric SMILES: CC1=CC(=C(N1CC2=CC=CO2)C)/C=C(\C#N)/C(=O)NCC3=CC=CO3
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

(E)-2-cyano-N-(furan-2-ylmethyl)-3-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis

A study reported the enantioselective synthesis of E-2-cyano-3(furan-2-yl) acrylamide under microwave radiation, using filamentous marine and terrestrial-derived fungi for the ene-reduction process. This method highlights the potential of green organic chemistry in synthesizing compounds with furan components, similar to the compound , demonstrating the relevance in creating enantiomerically enriched products for further research applications (Jimenez et al., 2019).

Novel Cyclization Reactions

Research into the Michael reaction involving dimethyl (furan-2-ylmethylidene)malonate has led to the synthesis of compounds featuring furan components. This type of reaction facilitates the creation of complex molecular structures, demonstrating the furan component's utility in constructing novel heterocyclic compounds (Dyachenko et al., 2014).

Furan Derivatives Synthesis

Another study focused on the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on N-(furan-2-ylmethylidene) derivatives. This research underscores the versatility of furan derivatives in synthesizing various heterocyclic compounds, which are crucial in medicinal chemistry and materials science (El-Essawy & Rady, 2011).

Enzymatic Polymerization of Furan Derivatives

A study on the enzymatic polymerization of furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides presents an innovative approach to creating sustainable alternatives to traditional polymers. This research could inform applications of furan derivatives in developing eco-friendly materials with comparable performance to conventional polyamides (Jiang et al., 2015).